4-(2-Oxo-tetrahydro-pyrimidin-1-yl)-benzoic acid methyl ester

• Molecular Formula: C12H14N2O3
• Molecular Weight: 234.25 g/mol
• IUPAC Name: methyl 4-(2-oxo-1,3-diazinan-1-yl)benzoate
• InChI: InChI=1S/C12H14N2O3/c1-17-11(15)9-3-5-10(6-4-9)14-8-2-7-13-12(14)16/h3-6H,2,7-8H2,1H3,(H,13,16)
• InChI Key: WUKSAMREBZYZDA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)N2CCCNC2=O

Description

4-(2-Oxo-tetrahydro-pyrimidin-1-yl)-benzoic acid methyl ester is a useful research compound. Its molecular formula is C12H14N2O3 and its molecular weight is 234.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Methyl 4-aminobenzoate (3.0 g, 20.0 mmol) and 1-chloro-3-isocyanato-propane (2.0 mL, 20.0 mmol) were stirred in THF (50 mL) at room temperature overnight. The solvents were evaporated. A THF (50 mL) solution of the residue (5.0 g, 18.51 mmol) was added to a stirred solution of NaH (60%, 0.93 g, 23.25 mmol) in THF (60 mL) portionwise at room temperature. The mixture was stirred for 3.5 h. It was evaporated. H2O was added. It was extracted with CH2Cl2, dried over MgSO4, filtered, and concentrated to dryness to give pure 4-(2-oxo-tetrahydro-pyrimidin-1-yl)-benzoic acid methyl ester as a white solid (2.15 g, yield: 49.6%). 1H NMR (DMSO-d6) δ 7.88 (d, J=8.5 Hz, 2H), 7.48 (d, J=8.6 Hz, 2H), 6.82 (s, br, 1H), 3.68 (m, 2H), 3.34 (s, 3H), 3.23 (m, 2H), 1.96 (m, 2H) ppm. LC-MS (ESI) 235.23 (M+H), tR=2.17 min (10–90% MeOH in H2O in a 4-min run).